Cas no 138857-53-1 (Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate)

• Product Name: Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate
• CAS No: 138857-53-1
• MF: C₂₆H₂₄O₇S
• MW: 480.529566764832
• CID: 2855746
• Update Time: 2025-05-24

Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate Chemical and Physical Properties

Names and Identifiers

• phenyl 1-thio-2,3-di-O-benzoyl-β-D-galactopyranoside
• Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate
• β-D-Galactopyranoside, phenyl 1-thio-, 2,3-dibenzoate
• Phenyl 2,3-di-O-benzoyl-b-D-thiogalactopyranoside

• Inchi： 1S/C26H24O7S/c27-16-20-21(28)22(32-24(29)17-10-4-1-5-11-17)23(33-25(30)18-12-6-2-7-13-18)26(31-20)34-19-14-8-3-9-15-19/h1-15,20-23,26-28H,16H2/t20-,21+,22+,23-,26+/m1/s1
• InChI Key： SNUBSBUSVXAQMS-AALNHBIMSA-N
• SMILES： S(C1=CC=CC=C1)[C@@H]1O[C@H](CO)[C@H](O)[C@H](OC(=O)C2=CC=CC=C2)[C@H]1OC(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),

Additional information on Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate

Comprehensive Overview of Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate (CAS No. 138857-53-1)

Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate (CAS No. 138857-53-1) is a specialized glycoside derivative widely utilized in biochemical and pharmaceutical research. This compound belongs to the class of thioglycosides, which are pivotal in studying enzyme mechanisms, carbohydrate metabolism, and drug delivery systems. Its unique structure, featuring a phenylthio group and dibenzoate modifications, enhances its stability and reactivity, making it a valuable tool for scientists exploring glycosylation reactions and carbohydrate-based therapeutics.

In recent years, the demand for Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate has surged due to its applications in glycobiology and drug discovery. Researchers are particularly interested in its role as a substrate analog for enzymes like galactosidases, which are critical in diagnosing metabolic disorders such as Gaucher's disease and Fabry disease. Additionally, its synthetic versatility allows for the development of glycosidase inhibitors, a hot topic in the search for novel antiviral and anticancer agents.

The compound's CAS No. 138857-53-1 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in high-impact research. Users often inquire about its solubility, storage conditions, and synthetic protocols, highlighting the need for detailed technical data. For instance, its benzoyl-protected hydroxyl groups improve solubility in organic solvents, a feature leveraged in solid-phase synthesis of oligosaccharides—a technique gaining traction in bioconjugation and vaccine development.

From an SEO perspective, keywords like "thioglycoside synthesis," "galactopyranoside derivatives," and "enzyme substrate analogs" align with trending queries in life sciences. The compound's association with glycoscience and precision medicine further boosts its visibility, as these fields dominate current biomedical innovation. Notably, its use in click chemistry and bioorthogonal reactions—popularized by Nobel Prize-winning research—adds to its appeal.

Quality control of Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate is another focal point, with users seeking HPLC purity standards and NMR validation methods. Suppliers emphasizing batch-to-batch consistency and GMP-compliant production gain traction, as reproducibility is paramount in preclinical studies. Furthermore, the compound's role in glycan microarray technology—a breakthrough in immunotherapy research—underscores its interdisciplinary importance.

In summary, Phenyl 1-thio-beta-D-galactopyranoside 2,3-dibenzoate (CAS No. 138857-53-1) bridges fundamental science and applied research, addressing pressing challenges in biopharmaceuticals and diagnostics. Its optimized properties and alignment with cutting-edge methodologies ensure its continued prominence in global scientific discourse.